5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde
Overview
Description
5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde is a research chemical with the CAS number 329222-78-8 . It has a molecular weight of 251.63 . The IUPAC name for this compound is 5-(2-chloro-5-nitrophenyl)-2-furaldehyde .
Molecular Structure Analysis
The InChI code for 5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde is 1S/C11H6ClNO4/c12-10-3-1-7 (13 (15)16)5-9 (10)11-4-2-8 (6-14)17-11/h1-6H . The canonical SMILES representation is C1=CC(=C(C=C1N+[O-])C2=CC=C(O2)C=O)Cl .Physical And Chemical Properties Analysis
This compound has a boiling point of 408.8 ℃ at 760 mmHg and a density of 1.454 g/cm^3 . It is stored at room temperature and is available in powder form .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as “5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde”, have been found to have significant antibacterial activity . They have been used in the development of new drugs to combat microbial resistance . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Antimicrobial Drugs
Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer . These properties make “5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde” a potential candidate for the development of new antimicrobial drugs .
Anti-virulence Compounds
Furan-based compounds have been used in the development of anti-virulence compounds targeting iron acquisition in mycobacteria . This suggests that “5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde” could potentially be used in the development of new anti-virulence compounds .
Green Chemistry
The reaction of 5-aryl-2-furane carbaldehydes, such as “5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde”, in three-component cyclization with urea or thiourea and furoilacetic ester in the Bidginelli reaction has been studied . This multicomponent reaction is very promising because it saves resources and promotes the concept of “green” chemistry .
Inhibitors of Mycobacterial Enzymes
Several 2,5-substituted furans have been identified as inhibitors of a variety of mycobacterial enzymes . This suggests that “5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde” could potentially be used in the development of new inhibitors of mycobacterial enzymes .
Chemical Synthesis
“5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde” is a chemical compound that can be used in various chemical syntheses . Its properties and reactivity make it a valuable tool in the field of chemical synthesis .
properties
IUPAC Name |
5-(2-chloro-5-nitrophenyl)furan-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClNO4/c12-10-3-1-7(13(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIZCCNXYIFDHAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C2=CC=C(O2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70347277 |
Source
|
| Record name | 5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70347277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde | |
CAS RN |
329222-78-8 |
Source
|
| Record name | 5-(2-Chloro-5-nitrophenyl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70347277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
